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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data on the heat of combustion of
propane. It includes detailed methodologies for key experimental techniques and a structured
comparison of reported values, intended to support research and development activities where
precise thermochemical data is crucial.

Data Presentation: Heat of Combustion of Propane

The following table summarizes various experimentally determined and standard values for the
molar enthalpy of combustion of propane (CsHs). These values represent the heat released
when one mole of propane undergoes complete combustion under standard conditions.
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Reported Heat of
Source/Method . Notes
Combustion (kJ/mol)

Standard Enthalpy of 2220 Commonly cited standard
Combustion[1][2] value for complete combustion.

Products are returned to

Higher Heating Value[3] -2219.2 £ 0.5 o
standard state (liquid water).
Calorimetric Determination A historical, precise
o -2219.57 +0.51 . _
(Rossini, 1934)[4] calorimetric measurement.
Products (including water
Lower Heating Value[3] -2043.455 vapor) do not return to

standard state.

Calculated from Standard .
) ) -2219 Calculated using Hess's Law.
Enthalpies of Formation[5][6]

Experimental Protocols

Precise determination of the heat of combustion of gaseous fuels like propane relies on well-
controlled calorimetric methods. The two primary techniques are bomb calorimetry and flame
calorimetry.

Bomb Calorimetry (Constant Volume)

Bomb calorimetry is a technique used to measure the heat of combustion of a sample at a
constant volume.[7] The sample is combusted in a high-pressure oxygen environment within a
sealed container (the "bomb"). The heat released is absorbed by a surrounding water bath, and
the temperature change of the water is used to calculate the heat of combustion.[8]

Methodology:

e Sample Preparation: A known mass of a combustible substance (often a liquid or solid
standard like benzoic acid for calibration, or a contained gaseous sample for direct
measurement) is placed in a crucible inside the bomb.
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o Assembly and Pressurization: The bomb is sealed and then pressurized with pure oxygen to
a high pressure (typically 20-30 atm) to ensure complete combustion.

o Calorimeter Setup: The bomb is placed in a calorimeter bucket containing a precisely
measured quantity of water. The bucket is housed within an insulating jacket to minimize
heat exchange with the surroundings. A stirrer ensures uniform temperature distribution in
the water, and a high-precision thermometer records the temperature.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through a
fuse wire. The temperature of the water in the bucket is recorded at regular intervals before,
during, and after combustion until a stable final temperature is reached.

e Calculation: The heat of combustion is calculated from the observed temperature rise, the
heat capacity of the calorimeter system (determined by calibrating with a substance of
known heat of combustion), and the mass of the sample. Corrections are applied for the heat
released by the fuse wire and any side reactions, such as the formation of nitric acid from
residual nitrogen in the bomb.

Simple Flame Calorimetry (Constant Pressure)

For gaseous fuels like propane, a simpler, constant-pressure calorimetry experiment can be
performed. This method involves burning the gas in a controlled manner and transferring the
heat to a known mass of water.

Methodology:

o Apparatus Setup: A known volume of water is placed in a copper can or calorimeter. A
thermometer is suspended in the water to record the temperature. The initial temperature of
the water is recorded.

o Fuel Measurement: A burner containing propane is weighed to determine its initial mass.

o Combustion and Heat Transfer: The propane burner is lit and placed under the calorimeter.
The flame is adjusted to heat the water. The water is stirred continuously to ensure an even
temperature distribution.
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» Data Collection: The combustion is allowed to proceed until a significant temperature rise in
the water (e.g., 20-30°C) is observed. The flame is then extinguished, and the final, highest
temperature of the water is recorded. The propane burner is immediately re-weighed to

determine the mass of propane consumed.

o Calculation: The heat absorbed by the water is calculated using the formula g = mcAT, where
'm' is the mass of the water, 'c' is the specific heat capacity of water, and 'AT" is the change in
temperature.[9] The molar enthalpy of combustion is then determined by dividing the heat
absorbed by the number of moles of propane burned. It is important to note that this method
is prone to significant heat loss to the surroundings, often resulting in a less exothermic

value than the standard.[10]

Cross-Validation of Experimental Data

The following diagram illustrates the logical workflow for the cross-validation of experimental
data on propane's heat of combustion. This process ensures the reliability and accuracy of the

obtained values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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